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Compound of Interest

Compound Name:
5-Bromo-2-difluoromethoxy-3-

fluorophenol

Cat. No.: B1409766 Get Quote

A comprehensive review of the chemical properties, synthesis, and potential applications of 5-
Bromo-2-difluoromethoxy-3-fluorophenol could not be completed as a definitive CAS

number for this specific chemical structure could not be identified in publicly available

databases.

Extensive searches for "5-Bromo-2-difluoromethoxy-3-fluorophenol" and its potential

variations did not yield a specific Chemical Abstracts Service (CAS) number. The CAS number

is a unique identifier crucial for retrieving accurate and specific data regarding a chemical

substance, including its properties, synthesis protocols, and any associated biological or

chemical pathway information.

While the requested guide cannot be provided due to the lack of a registered CAS number for

the target compound, this report provides information on structurally similar compounds that

were identified during the search process. This information is intended to provide context and

may be useful for comparative analysis. However, it is important to note that the data presented

below does not pertain to 5-Bromo-2-difluoromethoxy-3-fluorophenol.

Analysis of Structurally Related Compounds
The following table summarizes the CAS numbers and key information for compounds with

structural similarities to the requested chemical.
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Compound Name CAS Number Molecular Formula
Key Distinctions
from Target
Compound

5-Bromo-2,3-

difluorophenol
186590-26-1 C₆H₃BrF₂O

Lacks the

difluoromethoxy group

and has a fluorine

atom in place of the

difluoromethoxy

group.

5-Bromo-3-

fluorophenol
433939-27-6 C₆H₄BrFO

Lacks the

difluoromethoxy group

and the fluorine at the

2-position.

5-Bromo-3-chloro-2-

fluorophenol
1305322-97-7 C₆H₃BrClFO

Contains a chlorine

atom instead of a

difluoromethoxy

group.

Potential Synthesis and Research Pathways
The synthesis of novel fluorinated phenols often involves multi-step processes. Should "5-
Bromo-2-difluoromethoxy-3-fluorophenol" be a novel compound, its synthesis might

theoretically proceed through the following generalized workflow. This diagram is a hypothetical

representation and not based on established experimental protocol for the specific target

compound.

Caption: A hypothetical workflow for the synthesis of a polysubstituted phenol.

Conclusion and Recommendations for Further
Investigation
The inability to locate a CAS number for 5-Bromo-2-difluoromethoxy-3-fluorophenol
suggests that this compound may be a novel chemical entity that has not been registered or is

not widely reported in scientific literature or commercial databases.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b1409766?utm_src=pdf-body
https://www.benchchem.com/product/b1409766?utm_src=pdf-body
https://www.benchchem.com/product/b1409766?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1409766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For researchers, scientists, and drug development professionals interested in this specific

molecule, the following steps are recommended:

Verify the Chemical Name and Structure: Double-check the accuracy of the chemical name

and its corresponding structure to ensure there are no typographical errors.

Consult Specialized Chemical Databases: A more in-depth search of specialized chemical

synthesis or patent databases may be necessary.

Novel Compound Synthesis: If the compound is indeed novel, its synthesis and

characterization would be the first step in any research or development endeavor.

Without a confirmed CAS number and the associated body of research, it is not possible to

provide the detailed technical guide, including quantitative data, experimental protocols, and

signaling pathway diagrams, as originally requested. The information provided on related

compounds is for contextual purposes only and should not be used as a substitute for data on

the specific target compound.

To cite this document: BenchChem. [In-depth Technical Guide on 5-Bromo-2-
difluoromethoxy-3-fluorophenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1409766#5-bromo-2-difluoromethoxy-3-fluorophenol-
cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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